Cas no 16400-72-9 (2H-Pyran-2-one,6-heptyl-5,6-dihydro-)

• Product Name: 2H-Pyran-2-one,6-heptyl-5,6-dihydro-
• CAS No: 16400-72-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 144656
• Update Time: 2025-04-19

2H-Pyran-2-one,6-heptyl-5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,6-heptyl-5,6-dihydro-
• 5-HYDROXY-2-DECENOIC ACID LACTONE
• 2-dodecen-1,5-olide
• 2H-Pyran-2-one, 6-heptyl-4-hydroxy-
• 4-hydroxy-6-heptylpyran-2-one
• 5-Hydroxy-2-dodecensaeure-lacton
• 6-heptyl-4-hydroxy-2-pyrone
• 6-heptyl-5,6-dihydro-2H-pyran-2-one
• 6-heptyl-5,6-dihydro-pyran-2-one
• CHEBI:102482
• CHEMBL7309
• CTK3I1622
• SureCN6911155

• Inchi： 1S/C12H20O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h7,10-11H,2-6,8-9H2,1H3
• InChI Key： XPTXKXKPWKNYKB-UHFFFAOYSA-N
• SMILES： CCCCCCCC1OC(=O)C=CC1

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.946
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 130.8°C
• Refractive Index: 1.46
• PSA: 26.3
• LogP: 2.43840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones